Cas no 2091004-72-5 (2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol
• CAS No: 2091004-72-5
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 5824414
• PubChem ID: 131556664
• Update Time: 2025-05-24

2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• α-(Difluoromethyl)-2-fluoro-6-methoxybenzenemethanol
• 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol
• 2091004-72-5
• EN300-1940790

• Inchi： 1S/C9H9F3O2/c1-14-6-4-2-3-5(10)7(6)8(13)9(11)12/h2-4,8-9,13H,1H3
• InChI Key： WAVFZBDNLSJKJN-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1OC)F)(O)C(F)F

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol

2,2-Difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol: A Comprehensive Overview

The compound 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol (CAS No: 2091004-72-5) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of fluorine atoms and a methoxy group attached to a phenyl ring, making it a valuable substrate for further research and development.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of two fluorine atoms in the difluoro group of this compound contributes to its distinct electronic properties, which can be advantageous in modulating the activity of biological targets. Additionally, the methoxyphenyl group introduces steric and electronic effects that can influence the compound's interaction with biological systems.

One of the most intriguing aspects of 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol is its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds, including those with anti-inflammatory and anticancer properties. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit selective inhibition against certain kinases, suggesting its role in targeted therapy development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the fluorinated phenol intermediate. Advanced techniques such as Suzuki coupling and nucleophilic substitution have been employed to achieve high yields and purity. The incorporation of fluorine atoms requires precise control over reaction conditions to avoid unwanted side reactions, which underscores the complexity of its synthesis.

In terms of physical properties, 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol has a melting point of approximately 85°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research indicates that under aerobic conditions, the compound undergoes microbial degradation through hydroxylation and demethylation processes. These findings are particularly relevant for industries involved in chemical manufacturing, as they highlight the need for sustainable practices to minimize environmental footprint.

Looking ahead, the versatility of 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol presents numerous opportunities for innovation across multiple disciplines. Its role as a building block in medicinal chemistry continues to attract attention from researchers aiming to develop novel therapeutic agents. Furthermore, advancements in computational chemistry are enabling more accurate predictions of this compound's behavior in different biological systems, paving the way for personalized medicine approaches.

In conclusion, CAS No: 2091004-72-5, or 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-ol, stands out as a promising molecule with diverse applications in science and industry. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a key player in future research endeavors.